Cas no 1261961-48-1 (2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261961-48-1
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319633
• CID: 1039092
• Update Time: 2025-10-18

2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-Difluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid
• ACMC-209b7z
• AK-96384
• ANW-18813
• CTK8A9824
• KB-233870
• MolPort-015-152-800
• 2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319633
• Inchi： 1S/C14H10F2O2/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(16)7-10/h2-7H,1H3,(H,17,18)
• InChI Key： HSMVFYUWQXPAPI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 248.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.63840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid

2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic Acid: A Comprehensive Overview

2-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid, also known by its CAS number 1261961-48-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative has been extensively studied for its potential applications in drug discovery and development. The molecule's structure, which includes two fluorine atoms and a methyl group, contributes to its unique chemical properties and biological activity.

The synthesis of 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The introduction of fluorine atoms into the molecule is particularly noteworthy, as fluorine substitution is known to enhance drug-like properties such as bioavailability and metabolic stability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores the importance of exploring fluorinated benzoic acids in drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. A study conducted by researchers at the University of California revealed that 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid shows promising activity as a herbicide. This dual potential—both in pharmaceuticals and agrochemicals—makes it a versatile compound with wide-ranging applications.

The structural features of 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid play a crucial role in determining its biological activity. The presence of electron-withdrawing groups like fluorine atoms enhances the acidity of the benzoic acid moiety, which is essential for its interaction with biological targets. Furthermore, the methyl group introduces steric effects that can influence the compound's binding affinity to specific receptors.

From an environmental perspective, understanding the fate and behavior of CAS 1261961-48-1 in natural systems is critical. Recent research has focused on assessing its biodegradability and toxicity to aquatic organisms. These studies are essential for ensuring the safe use and disposal of this compound, particularly in agricultural settings.

In conclusion, 2-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid, with its unique chemical structure and diverse applications, continues to be a focal point for scientific research. As advancements in synthetic chemistry and biological screening techniques continue to evolve, this compound holds immense promise for contributing to the development of innovative solutions in medicine and agriculture.